Cas no 670259-94-6 (4-methoxy-3-nitro-N-{2-oxo-2H-naphtho2,1-d1,3oxathiol-5-yl}benzene-1-sulfonamide)

• Product Name: 4-methoxy-3-nitro-N-{2-oxo-2H-naphtho2,1-d1,3oxathiol-5-yl}benzene-1-sulfonamide
• CAS No: 670259-94-6
• MF: C₁₈H₁₂N₂O₇S₂
• MW: 432.427082061768
• CID: 6441681
• Update Time: 2025-06-26

4-methoxy-3-nitro-N-{2-oxo-2H-naphtho2,1-d1,3oxathiol-5-yl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-3-nitro-N-{2-oxo-2H-naphtho2,1-d1,3oxathiol-5-yl}benzene-1-sulfonamide
• Benzenesulfonamide, 4-methoxy-3-nitro-N-(2-oxonaphtho[2,1-d]-1,3-oxathiol-5-yl)-

• Inchi： 1S/C18H12N2O7S2/c1-26-15-7-6-10(8-14(15)20(22)23)29(24,25)19-13-9-16-17(27-18(21)28-16)12-5-3-2-4-11(12)13/h2-9,19H,1H3
• InChI Key： NJCSSQDDIYCPQE-UHFFFAOYSA-N
• SMILES： C1(S(NC2=C3C(=C4OC(=O)SC4=C2)C=CC=C3)(=O)=O)=CC=C(OC)C([N+]([O-])=O)=C1

Experimental Properties

• Density: 1.634±0.06 g/cm3(Predicted)
• Boiling Point: 686.6±65.0 °C(Predicted)
• pka: 7.06±0.20(Predicted)

Additional information on 4-methoxy-3-nitro-N-{2-oxo-2H-naphtho2,1-d1,3oxathiol-5-yl}benzene-1-sulfonamide

Introduction to 4-methoxy-3-nitro-N-{2-oxo-2H-naphtho[2,1-d]thiazole-5-yl}benzene-1-sulfonamide (CAS No. 670259-94-6)

4-methoxy-3-nitro-N-{2-oxo-2H-naphtho[2,1-d]thiazole-5-yl}benzene-1-sulfonamide, identified by its CAS number 670259-94-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic sulfonamides, which are well-documented for their diverse biological activities and potential therapeutic applications. The molecular structure of this compound incorporates multiple functional groups, including a methoxy group, a nitro group, and a naphthothiazole core, which contribute to its unique chemical properties and reactivity.

The naphthothiazole scaffold is particularly noteworthy due to its presence in numerous bioactive molecules. Naphthothiazoles have been extensively studied for their antimicrobial, antifungal, anti-inflammatory, and anticancer properties. The incorporation of a sulfonamide moiety further enhances the pharmacological potential of this compound. Sulfonamides are known for their ability to interact with biological targets such as enzymes and receptors, making them valuable in the development of drugs targeting various diseases.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives with enhanced efficacy and reduced side effects. The specific arrangement of functional groups in 4-methoxy-3-nitro-N-{2-oxo-2H-naphtho[2,1-d]thiazole-5-yl}benzene-1-sulfonamide makes it an intriguing candidate for further investigation. The presence of both electron-withdrawing (nitro) and electron-donating (methoxy) groups suggests that this compound may exhibit tunable electronic properties, which could be exploited in drug design.

One of the most compelling aspects of this compound is its potential application in the treatment of cancer. Cancer research has increasingly focused on targeting specific molecular pathways that drive tumor growth and progression. The naphthothiazole core has shown promise in disrupting these pathways by inhibiting key enzymes and proteins involved in cancer cell proliferation. Additionally, the sulfonamide group can serve as a linker to attach other bioactive molecules or modify existing ones to improve drug delivery and bioavailability.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in designing effective sulfonamide-based drugs. By systematically modifying the structure of 4-methoxy-3-nitro-N-{2-oxo-2H-naphtho[2,1-d]thiazole-5-yl}benzene-1-sulfonamide, researchers can optimize its biological activity while minimizing potential toxicity. For instance, altering the position or type of substituents on the naphthothiazole ring can significantly impact its binding affinity to target proteins.

The sulfonamide moiety is particularly interesting because it can form hydrogen bonds with biological targets, enhancing binding stability. This property makes it an excellent candidate for designing drugs that require precise interaction with specific enzymes or receptors. Moreover, sulfonamides can be further functionalized to improve their solubility, permeability, and metabolic stability, which are critical factors in drug development.

Another area where this compound shows promise is in the treatment of inflammatory diseases. Inflammatory responses are mediated by various signaling pathways that involve enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX). Sulfonamides have been shown to inhibit these enzymes effectively, thereby reducing inflammation. The unique structure of 4-methoxy-3-nitro-N-{2-oxo-2H-naphtho[2,1-d]thiazole-5-yl}benzene-1-sulfonamide may allow it to interact with these enzymes in a novel way, potentially leading to more effective anti-inflammatory treatments.

In addition to its therapeutic potential, this compound also exhibits interesting chemical properties that make it useful in synthetic chemistry. The presence of multiple reactive sites allows for diverse chemical modifications, enabling researchers to explore new synthetic pathways and develop novel derivatives with tailored properties. This flexibility is particularly valuable in drug discovery pipelines where rapid screening and optimization are essential.

The synthesis of 4-methoxy-3-nitro-N-{2-oxo-2H-naphtho[2,1-d]thiazole-5-yl}benzene-1-sulfonamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed cyclizations are often employed to construct the complex heterocyclic framework efficiently. These methods not only enhance reaction efficiency but also allow for precise control over regioselectivity and stereochemistry.

Once synthesized, the compound undergoes rigorous characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These analyses provide detailed information about the molecular structure and confirm the identity of the compound before it proceeds to biological testing. High-resolution NMR spectroscopy is particularly useful for elucidating the connectivity between atoms within the molecule.

Biological testing involves evaluating the compound's activity against various targets using high-throughput screening (HTS) platforms. These assays help identify potential hits that exhibit promising activity before further optimization efforts are initiated. Once hits are identified, they undergo additional testing to assess their selectivity, potency, and pharmacokinetic properties.

The development of 4-methoxy-3-nitro-N-{2 oxo 2H naph th o 21d thia z ole 5 yl } benzene 1 sul fon am ide also involves consideration of formulation issues such as solubility stability bioavailability ,and toxicity . These factors are critical in determining whether a drug candidate will progress into clinical trials . Formulations may include co crystallization or prodrug strategies to enhance solubility or improve delivery .